2-{5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-4,5-diphenyl-1H-imidazole

• IUPAC Name: 2-[5-chloro-2-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-4,5-diphenyl-1H-imidazole
• InChI: InChI=1S/C28H19Cl2FN2O/c29-20-14-15-25(34-17-22-23(30)12-7-13-24(22)31)21(16-20)28-32-26(18-8-3-1-4-9-18)27(33-28)19-10-5-2-6-11-19/h1-16H,17H2,(H,32,33)
• InChI Key: IWZMCLFAISCUFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=C(N2)C3=C(C=CC(=C3)Cl)OCC4=C(C=CC=C4Cl)F)C5=CC=CC=C5
• Molecular Formula: C28H19Cl2FN2O
• Molecular Weight: 489.4 g/mol

Description

2-{5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-4,5-diphenyl-1H-imidazole, also known as TAK-659, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various types of cancer.

Mechanism of Action

2-{5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-4,5-diphenyl-1H-imidazole works by inhibiting the activity of several kinases that are involved in cancer cell growth and survival. It specifically targets BTK, AKT, and ERK, which are all important signaling pathways in cancer cells. By inhibiting these pathways, 2-{5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-4,5-diphenyl-1H-imidazole can prevent cancer cells from growing and dividing, leading to their eventual death. 2-{5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-4,5-diphenyl-1H-imidazole has also been shown to enhance the activity of other cancer treatments by sensitizing cancer cells to their effects.
Biochemical and Physiological Effects
2-{5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-4,5-diphenyl-1H-imidazole has been shown to have several biochemical and physiological effects in preclinical studies. It can inhibit the growth and survival of cancer cells by targeting several important signaling pathways. 2-{5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-4,5-diphenyl-1H-imidazole has also been shown to enhance the activity of other cancer treatments by sensitizing cancer cells to their effects. In addition, 2-{5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-4,5-diphenyl-1H-imidazole has been shown to have a low toxicity profile in preclinical studies, suggesting that it may be a safe and effective treatment for cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-4,5-diphenyl-1H-imidazole for lab experiments is its specificity. It targets specific kinases that are involved in cancer cell growth and survival, which makes it an effective tool for studying these pathways. 2-{5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-4,5-diphenyl-1H-imidazole has also been shown to have a low toxicity profile in preclinical studies, which makes it a safer alternative to other cancer treatments for lab experiments. However, one limitation of 2-{5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-4,5-diphenyl-1H-imidazole is that it has not yet been tested in clinical trials, so its efficacy and safety in humans are still unknown.

Future Directions

There are several future directions for research on 2-{5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-4,5-diphenyl-1H-imidazole. One area of interest is its potential use in combination with other cancer treatments, such as chemotherapy and radiation therapy. 2-{5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-4,5-diphenyl-1H-imidazole has been shown to enhance the activity of these treatments in preclinical studies, so further research is needed to determine its potential in clinical trials. Another area of interest is its potential use in the treatment of specific types of cancer, such as lymphoma and leukemia. 2-{5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-4,5-diphenyl-1H-imidazole has shown promising results in preclinical studies for these types of cancer, so further research is needed to determine its efficacy in clinical trials. Finally, further research is needed to determine the long-term safety and efficacy of 2-{5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-4,5-diphenyl-1H-imidazole in humans. Clinical trials are needed to determine its potential as a safe and effective treatment for cancer.

Synthesis Methods

The synthesis of 2-{5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-4,5-diphenyl-1H-imidazole involves a series of chemical reactions that result in the formation of the final product. The process starts with the reaction of 5-chloro-2-nitrophenol with 2-chloro-6-fluorobenzyl bromide in the presence of a base to form 5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl]-2-nitrophenol. This intermediate is then reduced to the corresponding amine using hydrogen gas and a palladium catalyst. The amine is then reacted with diphenylacetonitrile in the presence of a base and a palladium catalyst to form the final product, 2-{5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-4,5-diphenyl-1H-imidazole.

Scientific Research Applications

2-{5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-4,5-diphenyl-1H-imidazole has been extensively studied in preclinical models of cancer. It has shown promising results in inhibiting the growth of various types of cancer cells, including lymphoma, leukemia, and solid tumors. 2-{5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-4,5-diphenyl-1H-imidazole has been shown to inhibit the activity of several kinases that are involved in cancer cell growth and survival, including BTK, AKT, and ERK. 2-{5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-4,5-diphenyl-1H-imidazole has also been shown to enhance the activity of other cancer treatments, such as chemotherapy and radiation therapy.